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Get Quote

Physicochemical Properties

The table below summarizes the key physical and chemical properties of 2-Acetylbenzaldehyde based on

the available technical data [1].

Property Value / Description

CAS Registry Number 24257-93-0 [1]

Molecular Formula C(_9)H(_8)O(_2) [1]

Molecular Weight 148.16 g/mol [1]

Purity 95%, 97% Min, 99% (available grades) [1]

Melting Point 39-43 °C (lit.) [1]

Boiling Point 268.8 ± 23.0 °C (Predicted) [1]

Density 1.117 ± 0.06 g/cm³ (Predicted) [1]

Flash Point >230 °F [1]

Physical Form White to off-white crystalline solid [1]
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Property Value / Description

Storage 2-8°C, stored under nitrogen [1]

WGK Germany 3 (severely hazardous to water) [1]

Synthesis and Experimental Protocol

One reported method for synthesizing 2-Acetylbenzaldehyde involves the hydration of 2-

ethynylbenzaldehyde using a silver-based catalyst [1].

Reaction Setup: The reaction is conducted in a long-necked glass reactor. AgBArF (97.1 mg, 0.1

mmol) is weighed and placed in the reactor, followed by the addition of 2-ethynylbenzaldehyde (1
mmol) and EtOAc (10 μL) as a solvent. The mixture is stirred for 5 minutes [1].

Reaction Execution: n-Dodecane (1 mmol) is added as an internal standard, followed by deionized
water (3 mL). The reaction vessel is placed in an oil bath at 80 °C and stirred continuously for 12 to
24 hours [1].
Work-up and Isolation: After completion, the reaction mixture is cooled and extracted with ethyl

acetate (3 mL). The organic phase is separated and passed through a short silica gel column to
remove impurities [1].

Purification and Analysis: The crude product is purified by silica gel column chromatography using
a hexane/ethyl acetate solvent mixture as the eluent. The final product is characterized by (^1)H
NMR and ESI-MS [1].

I have visualized this experimental workflow in the following diagram.
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Reaction Setup

Add Catalyst & Substrate
(AgBArF, 2-Ethynylbenzaldehyde, EtOAc)

Stir for 5 minutes

Add Internal Standard & Water
(n-Dodecane, Deionized H₂O)

Heat at 80°C with Stirring
(12-24 hours)

Cool and Extract
(Ethyl Acetate)

Initial Purification
(Silica Gel Column)

Final Purification
(Column Chromatography)

Product Analysis
(¹H NMR, ESI-MS)
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Synthesis workflow for 2-Acetylbenzaldehyde from 2-ethynylbenzaldehyde [1].

Biological Pathways Context

Based on the search results, I was unable to locate specific studies linking 2-Acetylbenzaldehyde directly to

involvement in colorectal cancer or other biological signaling pathways. The available scientific literature

reviewed pathways like EGFR/MAPK, Notch, PI3K/AKT, TGF-β, and Wnt [2] but did not mention 2-

Acetylbenzaldehyde.

To find this specialized biological data, I suggest you:

Consult specialized bioactivity and pharmacology databases like PubChem BioAssay, ChEMBL,

or BindingDB.
Perform a comprehensive search on platforms such as SciFinder or Reaxys, which cover patents

and journal articles in depth.
Review the reference lists of articles concerning structurally similar compounds for leads.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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